Methyl-1-[(4-methoxyphenyl)sulfonyl]piperidine-2(R,S)-carboxylate

• Molecular Formula: C14H19NO5S
• Molecular Weight: 313.37 g/mol
• IUPAC Name: methyl 1-(4-methoxyphenyl)sulfonylpiperidine-2-carboxylate
• InChI: InChI=1S/C14H19NO5S/c1-19-11-6-8-12(9-7-11)21(17,18)15-10-4-3-5-13(15)14(16)20-2/h6-9,13H,3-5,10H2,1-2H3
• InChI Key: FFKNQMSODBQINY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2C(=O)OC

Description

Methyl-1-[(4-methoxyphenyl)sulfonyl]piperidine-2(R,S)-carboxylate is a useful research compound. Its molecular formula is C14H19NO5S and its molecular weight is 313.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl pipecolinate hydrochloride (10.0 g, 55.6 mmol), triethylamine (14.1 g, 19.4 mL, 139.2 mmol, 2.5 equiv), 1,4-dioxane (75 mL), and water (75 mL) are stirred at room temperature and then p-methoxyphenylsulfonyl chloride (13.8 g, 66.8 mmol, 1.2 equiv) is added. The resulting solution is stirred at room temperature overnight. The solution is then poured into water and extracted with CH2Cl2. The combined organic extracts are dried (Na2SO4) and concentrated to an oil under reduced pressure. Purification of the oil is accomplished by chromatography on silica gel using 7/3 hexane/EtOAc as the eluent. The product is obtained as a colorless oil which solidified upon standing.